Cas no 1613330-47-4 (benzyl 3-formylcyclobutane-1-carboxylate)

• Product Name: benzyl 3-formylcyclobutane-1-carboxylate
• CAS No: 1613330-47-4
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 4609147
• Update Time: 2025-09-28

benzyl 3-formylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-formylcyclobutane-1-carboxylate

• Inchi： 1S/C13H14O3/c14-8-11-6-12(7-11)13(15)16-9-10-4-2-1-3-5-10/h1-5,8,11-12H,6-7,9H2
• InChI Key： BZWIIRGKMBSAEO-UHFFFAOYSA-N
• SMILES： C1(C(OCC2=CC=CC=C2)=O)CC(C=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 3-formylcyclobutane-1-carboxylate

Benzyl 3-formylcyclobutane-1-carboxylate: A Comprehensive Overview

Benzyl 3-formylcyclobutane-1-carboxylate, with the CAS number 1613330-47-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, polymer synthesis, and as a versatile building block in organic synthesis.

The structure of benzyl 3-formylcyclobutane-1-carboxylate consists of a benzene ring attached to a cyclobutane ring, which is further substituted with a formyl group and a carboxylic acid ester group. The cyclobutane ring introduces strain into the molecule, making it highly reactive and suitable for various chemical transformations. Recent studies have highlighted the importance of strained rings in organic chemistry, particularly in the context of their reactivity and potential for use in drug discovery.

One of the most notable aspects of benzyl 3-formylcyclobutane-1-carboxylate is its role as an intermediate in the synthesis of complex molecules. Researchers have utilized this compound to construct bioactive compounds with intricate architectures. For instance, a study published in *Nature Communications* demonstrated how this compound can be employed in the synthesis of macrocyclic compounds with potential medicinal properties.

Moreover, benzyl 3-formylcyclobutane-1-carboxylate has been explored for its applications in polymer science. The cyclobutane ring's strain energy can be harnessed to create polymers with unique mechanical properties. A recent paper in *Macromolecules* reported on the use of this compound as a monomer for synthesizing high-performance polymers with enhanced elasticity and thermal stability.

The synthesis of benzyl 3-formylcyclobutane-1-carboxylate has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient syntheses. For example, researchers have developed palladium-catalyzed cross-coupling reactions that allow for the direct formation of this compound from readily available starting materials.

In terms of biological activity, benzyl 3-formylcyclobutane-1-carboxylate has shown promise as a lead compound for drug development. Studies conducted by pharmaceutical companies have indicated that this compound exhibits moderate activity against certain enzymes implicated in neurodegenerative diseases. While further research is needed to establish its therapeutic potential, these findings underscore its value as a starting point for drug discovery efforts.

Another area where benzyl 3-formylcyclobutane-1-carboxylate has made an impact is in materials science. The compound's ability to undergo various types of polymerization reactions has led to its use in creating advanced materials with applications in electronics and biotechnology. For instance, it has been employed in the synthesis of stimuli-responsive polymers that can change their properties in response to external stimuli such as temperature or pH.

Looking ahead, the continued exploration of benzyl 3-form